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Compound of Interest

Compound Name: 2-(Trichloromethyl)benzonitrile

Cat. No.: B1607066 Get Quote

This document provides a detailed guide to the chemical compound 2-
(trichloromethyl)benzonitrile, intended for researchers, scientists, and professionals in the

field of drug development and chemical synthesis. It covers the compound's nomenclature,

including its IUPAC name and synonyms, and summarizes its key physicochemical properties.

Nomenclature
The systematic name for this compound as defined by the International Union of Pure and

Applied Chemistry (IUPAC) is 2-(trichloromethyl)benzonitrile[1]. It is also known by several

synonyms, which are frequently encountered in chemical literature and databases.

Synonyms:[1][2][3]

Benzonitrile, 2-(trichloromethyl)-

2-trichloromethylbenzonitrile

2-(trichloromethyl)benzenecarbonitrile

Physicochemical Properties
A summary of the key physical and chemical properties of 2-(trichloromethyl)benzonitrile is

presented in the table below. This data is essential for understanding the compound's behavior

in various experimental and industrial settings.
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Property Value Source

Molecular Formula C₈H₄Cl₃N PubChem[1], ChemicalBook[2]

Molecular Weight 220.48 g/mol ChemicalBook[2], SynQuest[4]

CAS Number 2635-68-9 PubChem[1], ChemicalBook[2]

Density 1.45 g/cm³ ECHEMI[3]

Boiling Point 311.1 °C at 760 mmHg ECHEMI[3]

Flash Point 134.1 °C ECHEMI[3]

Refractive Index 1.58 ECHEMI[3]

Vapor Pressure 0.000577 mmHg at 25°C ECHEMI[3]

Experimental Protocols and Biological Activity
As of the latest literature review, detailed experimental protocols specifically utilizing 2-
(trichloromethyl)benzonitrile are not widely documented in publicly accessible scientific

databases. Similarly, information regarding its involvement in specific signaling pathways or its

broader biological activity is not readily available. The primary characterization of this

compound appears to be centered on its synthesis and basic physicochemical properties.

Further research and investigation are required to elucidate the potential biological effects and

reaction mechanisms of 2-(trichloromethyl)benzonitrile. Researchers interested in this

compound are encouraged to perform novel experimental studies to determine its

pharmacological and toxicological profiles.

Logical Relationship of Nomenclature
The following diagram illustrates the relationship between the IUPAC name and the common

synonyms for the compound.
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2-(Trichloromethyl)benzonitrile (IUPAC Name)

Benzonitrile, 2-(trichloromethyl)-

is synonymous with

2-trichloromethylbenzonitrile

is synonymous with
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is synonymous with
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Nomenclature hierarchy for 2-(Trichloromethyl)benzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1607066?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

